Cas no 885277-63-4 (4-Chloro-2-(4-chlorophenyl)-6-fluoroquinazoline)

• Product Name: 4-Chloro-2-(4-chlorophenyl)-6-fluoroquinazoline
• CAS No: 885277-63-4
• MF: C₁₄H₇Cl₂FN₂
• MW: 293.12318444252
• CID: 711450
• PubChem ID: 46738216
• Update Time: 2024-10-26

4-Chloro-2-(4-chlorophenyl)-6-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(4-chlorophenyl)-6-fluoroquinazoline
• 4-CHLORO-2-(4-CHLORO-PHENYL)-6-FLUORO-QUINAZOLINE
• Quinazoline,4-chloro-2-(4-chlorophenyl)-6-fluoro-
• 4-Chloro-2-(4-chloro-phenyl)-6-fluoro-quizoline
• Quinazoline, 4-chloro-2-(4-chlorophenyl)-6-fluoro-
• AKOS012386779
• 885277-63-4
• DTXSID60674261
• AB19800

• MDL： MFCD04115253
• Inchi： 1S/C14H7Cl2FN2/c15-9-3-1-8(2-4-9)14-18-12-6-5-10(17)7-11(12)13(16)19-14/h1-7H
• InChI Key： XMVHQCLAMHKMRE-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(F)C=C2)=C(Cl)N=C1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 291.99700
• Monoisotopic Mass: 291.9970318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 4.74270

4-Chloro-2-(4-chlorophenyl)-6-fluoroquinazoline Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines